![molecular formula C14H10F3N3O4 B1622123 N'-hydroxy-4-[2-nitro-4-(trifluoromethyl)phenoxy]benzenecarboximidamide CAS No. 652965-53-2](/img/structure/B1622123.png)
N'-hydroxy-4-[2-nitro-4-(trifluoromethyl)phenoxy]benzenecarboximidamide
Overview
Description
N-hydroxy-4-[2-nitro-4-(trifluoromethyl)phenoxy]benzenecarboximidamide, also known as NTBC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. NTBC is a potent inhibitor of 4-hydroxyphenylpyruvate dioxygenase (HPPD), an enzyme involved in the tyrosine catabolic pathway.
Scientific Research Applications
N'-hydroxy-4-[2-nitro-4-(trifluoromethyl)phenoxy]benzenecarboximidamide has been extensively used in scientific research to study the tyrosine catabolic pathway. It has been shown to be effective in treating hereditary tyrosinemia type 1 (HT1), a rare genetic disorder that affects the liver and can lead to liver failure. This compound inhibits HPPD, which in turn reduces the production of toxic metabolites that accumulate in HT1 patients. This compound has also been used to study the role of the tyrosine catabolic pathway in various diseases, including cancer, neurodegenerative disorders, and metabolic disorders.
Mechanism of Action
N'-hydroxy-4-[2-nitro-4-(trifluoromethyl)phenoxy]benzenecarboximidamide inhibits HPPD, an enzyme that catalyzes the conversion of 4-hydroxyphenylpyruvate (HPP) to homogentisate (HGA) in the tyrosine catabolic pathway. By inhibiting HPPD, this compound reduces the production of toxic metabolites that accumulate in HT1 patients. This compound has also been shown to have anti-tumor effects by inhibiting the proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to reduce the levels of toxic metabolites in HT1 patients, leading to improved liver function and reduced risk of liver failure. This compound has also been shown to have anti-tumor effects by inhibiting the proliferation of cancer cells. However, this compound has been associated with some adverse effects, including ocular toxicity and bone marrow suppression.
Advantages and Limitations for Lab Experiments
N'-hydroxy-4-[2-nitro-4-(trifluoromethyl)phenoxy]benzenecarboximidamide is a potent inhibitor of HPPD, making it a valuable tool for studying the tyrosine catabolic pathway. However, this compound has some limitations for lab experiments, including its toxicity and potential for off-target effects. Researchers must carefully consider the concentration and duration of this compound exposure to avoid unwanted effects.
Future Directions
There are several future directions for N'-hydroxy-4-[2-nitro-4-(trifluoromethyl)phenoxy]benzenecarboximidamide research, including:
1. Investigating the role of the tyrosine catabolic pathway in various diseases, including cancer, neurodegenerative disorders, and metabolic disorders.
2. Developing new inhibitors of HPPD with improved efficacy and safety profiles.
3. Studying the potential of this compound as a therapeutic agent for other diseases beyond HT1.
4. Investigating the potential of this compound as a tool for studying the role of the tyrosine catabolic pathway in aging and age-related diseases.
5. Investigating the potential of this compound as a tool for studying the role of the tyrosine catabolic pathway in the gut microbiome.
In conclusion, this compound is a potent inhibitor of HPPD with potential applications in scientific research. This compound has been extensively used to study the tyrosine catabolic pathway and has shown promise as a therapeutic agent for HT1 and other diseases. However, this compound has some limitations for lab experiments, and researchers must carefully consider its potential adverse effects. There are several future directions for this compound research, including investigating its role in various diseases and developing new inhibitors with improved efficacy and safety profiles.
Properties
IUPAC Name |
N'-hydroxy-4-[2-nitro-4-(trifluoromethyl)phenoxy]benzenecarboximidamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F3N3O4/c15-14(16,17)9-3-6-12(11(7-9)20(22)23)24-10-4-1-8(2-5-10)13(18)19-21/h1-7,21H,(H2,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMMAGODKMJZYPO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=NO)N)OC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C(=N/O)/N)OC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F3N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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